Cas no 2034516-68-0 (4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide)

• Product Name: 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide
• CAS No: 2034516-68-0
• MF: C₁₉H₂₁NO₄S
• MW: 359.439344167709
• CID: 6295911
• PubChem ID: 91813554
• Update Time: 2025-10-13

4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide
• 2034516-68-0
• 4-acetyl-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]benzene-1-sulfonamide
• 4-acetyl-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)benzenesulfonamide
• 4-acetyl-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]benzenesulfonamide
• F6356-1170
• AKOS025314668

• Inchi： 1S/C19H21NO4S/c1-13(11-15-3-8-19-17(12-15)9-10-24-19)20-25(22,23)18-6-4-16(5-7-18)14(2)21/h3-8,12-13,20H,9-11H2,1-2H3
• InChI Key： UDPNYDZRKGRYJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NC(C)CC1C=CC2=C(C=1)CCO2)(=O)=O

Computed Properties

• Exact Mass: 359.11912932g/mol
• Monoisotopic Mass: 359.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide

Recent Advances in the Study of 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide (CAS: 2034516-68-0)

The compound 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide (CAS: 2034516-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique benzofuran and acetylbenzene moieties, has been the subject of several cutting-edge studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's interactions with various biological targets. These in silico studies have revealed promising binding affinities for enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In vitro and in vivo pharmacological evaluations have further demonstrated the compound's efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound showed minimal gastrointestinal toxicity in rodent models, highlighting its potential as a safer alternative to existing COX-2 inhibitors.

Another area of active research involves the exploration of the compound's anticancer properties. Preliminary findings indicate that 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide can induce apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/Akt and MAPK cascades. These effects were observed at micromolar concentrations, suggesting a clinically relevant potency. Ongoing studies are investigating the compound's synergy with conventional chemotherapeutic agents, which could pave the way for combination therapies.

Despite these promising results, challenges remain in the development of 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide as a therapeutic agent. Issues such as metabolic stability, pharmacokinetic profile, and potential off-target effects need to be addressed through further preclinical studies. Recent advancements in formulation technology, including the use of nanoparticle-based delivery systems, may offer solutions to some of these challenges.

In conclusion, 4-acetyl-N-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylbenzene-1-sulfonamide (CAS: 2034516-68-0) represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. The compound's unique chemical structure and multifaceted biological activities warrant continued investigation. Future research should focus on optimizing its drug-like properties and conducting rigorous clinical trials to validate its therapeutic potential.